Cas no 1261553-85-8 (3-Fluoro-5-iodobenzamide)

• Product Name: 3-Fluoro-5-iodobenzamide
• CAS No: 1261553-85-8
• MF: C₇H₅FINO
• MW: 265.023577451706
• CID: 3140162
• PubChem ID: 53435180
• Update Time: 2025-05-20

3-Fluoro-5-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodobenzamide
• 1261553-85-8
• SCHEMBL21516794
• AKOS005259418
• A1-95058

• Inchi： 1S/C7H5FINO/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H2,10,11)
• InChI Key： LJNNJNXDDJFLAL-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(N)=O)=C1)F

Computed Properties

• Exact Mass: 264.93999Da
• Monoisotopic Mass: 264.93999Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Fluoro-5-iodobenzamide

Comprehensive Overview of 3-Fluoro-5-iodobenzamide (CAS No. 1261553-85-8): Properties, Applications, and Research Insights

3-Fluoro-5-iodobenzamide (CAS No. 1261553-85-8) is a fluorinated and iodinated benzamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in organic synthesis and drug discovery. Its halogen-substituted aromatic ring enhances reactivity, making it valuable for cross-coupling reactions and targeted modifications.

In recent years, the demand for halogenated benzamides like 3-Fluoro-5-iodobenzamide has surged due to their role in developing small-molecule therapeutics. Researchers frequently explore its potential in kinase inhibition and cancer drug candidates, aligning with the growing focus on precision medicine. The compound’s iodo-functional group also facilitates radiolabeling applications, a hotspot in diagnostic imaging and PET tracer development.

From a synthetic perspective, 3-Fluoro-5-iodobenzamide is often synthesized via palladium-catalyzed reactions, a method widely discussed in green chemistry forums. Its stability under ambient conditions and solubility in polar solvents like DMF or DMSO make it a practical choice for lab-scale and industrial applications. Notably, its crystal structure and hydrogen-bonding patterns have been studied to optimize formulation strategies.

Environmental and safety profiles of halogenated compounds are frequently searched topics. While 3-Fluoro-5-iodobenzamide is not classified as hazardous, proper handling protocols are recommended due to its aryl iodide content. Regulatory databases such as REACH and FDA guidelines provide frameworks for its safe use in research settings.

Emerging trends highlight its utility in AI-driven drug design, where molecular docking studies leverage its structural features. Queries like "3-Fluoro-5-iodobenzamide solubility" or "CAS 1261553-85-8 synthetic route" reflect user interest in practical applications. Additionally, its role in peptide conjugation and bioconjugation chemistry is gaining traction, particularly in antibody-drug conjugates (ADCs) research.

In summary, 3-Fluoro-5-iodobenzamide (CAS No. 1261553-85-8) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications, from drug discovery to imaging probes, underscore its importance in modern scientific endeavors. As research evolves, this compound is poised to remain a focal point in high-value chemical innovation.